2-(benzylamino)-9-methyl-3-{[4-oxo-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: (5Z)-5-[[2-(benzylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H24N4O3S2/c1-16-7-5-11-28-22(16)27-21(26-14-17-8-3-2-4-9-17)19(23(28)30)13-20-24(31)29(25(33)34-20)15-18-10-6-12-32-18/h2-5,7-9,11,13,18,26H,6,10,12,14-15H2,1H3/b20-13-
• InChI Key: YKBNTYPAZZPYKS-MOSHPQCFSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4CCCO4)NCC5=CC=CC=C5
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4CCCO4)NCC5=CC=CC=C5
• Molecular Formula: C25H24N4O3S2
• Molecular Weight: 492.6 g/mol

Description

The compound is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine. It’s part of a series of compounds that were synthesized and evaluated for their in vitro anti-HIV-1 activity.

Synthesis Analysis

The compound is part of a new series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives containing 1,3,4-oxadiazole and 1,3,4-thiadiazole rings. The synthesis of these compounds was part of a study on anti-HIV-1 agents.

Molecular Structure Analysis

The molecular structure of this compound includes a 4-oxo-4H-pyrido[1,2-a]pyrimidine core. The compound also contains a benzylamino group, a methyl group, and a complex group containing a tetrahydrofuran, a thioxo group, and a thiazolidine ring.

Mechanism of Action

The compound was evaluated for its in vitro anti-HIV-1 activity. Molecular docking studies showed that the compounds bind into the active site of PFV integrase (IN), a key enzyme in the HIV-1 virus. The keto oxygen atom at position C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion.